Cas no 1589-92-0 (1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl-)

• Product Name: 1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl-
• CAS No: 1589-92-0
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1337916
• PubChem ID: 5276616
• Update Time: 2025-04-20

1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 8-hydroxy-2-methoxy-6-methyl-
• 8-Hydroxy-2-methoxy-6-methyl-1,4-naphthoquinone
• 8-hydroxy-2-methoxy-6-methyl-1,4-dihydronaphthalene-1,4-dione
• 3-Methoxy-7-methyljuglone
• 1589-92-0
• CHEMBL449429
• SCHEMBL10402096
• 8-Hydroxy-2-methoxy-6-methyl-1,4-naphthalenedione
• 8-hydroxy-2-methoxy-6-methyl-naphthalene-1,4-dione
• 8-hydroxy-2-methoxy-6-methylnaphthalene-1,4-dione
• CHEBI:174105
• 8-Hydroxy-2-methoxy-6-methylnaphthalene-1,4-dione, 9CI
• DTXSID101235394

• Inchi： 1S/C12H10O4/c1-6-3-7-8(13)5-10(16-2)12(15)11(7)9(14)4-6/h3-5,14H,1-2H3
• InChI Key： KDBWUCIHUALFON-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2=CC(C)=CC(=C2C1=O)O)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 210-211°C
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones